p-Aminophenyldichloroarsine Hydrochloride

Specification

• CAS No.: 5410-78-6
• Molecular Formula: C₆H₇AsCl₃N
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 4-dichloroarsanylaniline;hydrochloride
• Standard InChI: InChI=1S/C6H6AsCl2N.ClH/c8-7(9)5-1-3-6(10)4-2-5;/h1-4H,10H2;1H
• Standard InChI Key: WXNHRNHYHZWRNQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)[As](Cl)Cl.Cl
• Canonical SMILES: C1=CC(=CC=C1[NH3+])[As](Cl)Cl.[Cl-]

Introduction

p-Aminophenyldichloroarsine Hydrochloride is a chemical compound with the molecular formula C6H7AsCl3N and a CAS number of 5410-78-6. It is a pale beige solid that is primarily used as a reagent in biochemical research, particularly in studies involving enzyme complexes. This compound is notable for its role in the investigation of 2-oxoacid dehydrogenase multienzyme complexes, which are crucial in metabolic pathways.

Synthesis and Yield

The synthesis of p-Aminophenyldichloroarsine Hydrochloride can be achieved through established chemical procedures involving p-Arsanilic acid. According to research, it can be synthesized with a yield of approximately 98% by reacting p-Arsanilic acid with suitable reagents under controlled conditions. The resulting product is typically a white solid with a melting point ranging from 128°C to 130°C.

Applications in Research

p-Aminophenyldichloroarsine Hydrochloride serves as an important reagent in various biochemical applications:

• Enzyme Studies: It is utilized in the study of enzyme complexes, particularly those involved in metabolic pathways.

• Anticancer Research: Compounds related to p-Aminophenyldichloroarsine have shown potential anticancer activity, making them subjects of interest in cancer research.

Safety and Handling

Due to its chemical nature, proper safety protocols must be followed when handling p-Aminophenyldichloroarsine Hydrochloride:

• Protective Equipment: Use gloves and goggles to prevent skin and eye contact.

• Storage Guidelines: Store in a cool, dry place away from light and moisture to maintain stability.